Cas no 257613-43-7 (ethyl 2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetate)

• Product Name: ethyl 2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetate
• CAS No: 257613-43-7
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD05895363
• CID: 4711861
• PubChem ID: 4048783
• Update Time: 2025-06-07

ethyl 2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (4-oxo[1]benzofuro[3,2-{d}]pyrimidin-3(4{H})-yl)acetate
• HMS1636H21
• ethyl 2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetate
• ethyl (4-oxo[1]benzofuro[3,2-d]pyrimidin-3(4H)-yl)acetate
• ethyl 2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetate

• MDL： MFCD05895363
• Inchi： 1S/C14H12N2O4/c1-2-19-11(17)7-16-8-15-12-9-5-3-4-6-10(9)20-13(12)14(16)18/h3-6,8H,2,7H2,1H3
• InChI Key： XFCDCMOHPWFCFI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C1C(N(C=N2)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetate

Ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,10,12-Pentaen-5-Yl}Acetate (CAS No. 257613-43-7): A Comprehensive Overview

Ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,10,12-Pentaen-5-Yl}Acetate, with the CAS registry number 257613-43-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate tricyclic structure, which includes a fused bicyclic system with multiple heteroatoms and double bonds. The presence of an acetate group further enhances its functional diversity, making it a promising candidate for various applications in drug design and material science.

The molecular structure of ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,10,12-Pentaen-5-Yl}Acetate is notable for its tricyclic framework, which consists of a seven-membered ring fused with a four-membered ring and a three-membered ring. The inclusion of oxygen and nitrogen atoms within this framework introduces unique electronic properties and potential sites for chemical reactivity. Recent studies have highlighted the compound's ability to act as a scaffold for the development of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery.

One of the most intriguing aspects of this compound is its tricyclic system, which exhibits significant structural rigidity due to the presence of multiple double bonds and heteroatoms. This rigidity not only contributes to its stability but also enhances its ability to interact with biological targets such as enzymes and receptors. Researchers have recently explored the use of this compound as a template for designing small-molecule inhibitors targeting key enzymes involved in inflammatory pathways.

The synthesis of ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,10,12-Pentaen-5-Yl}Acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives of this compound, opening new avenues for stereochemical studies and drug development.

In terms of applications, this compound has shown potential in the field of materials science, particularly as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for use in nanotechnology applications.

Recent research has also focused on the bioavailability and pharmacokinetics of this compound when administered in vivo. Studies conducted in animal models have demonstrated moderate absorption rates and favorable distribution profiles across various tissues. These findings suggest that further optimization of the compound's pharmacokinetic properties could enhance its therapeutic potential.

Despite its promising attributes, there are challenges associated with the large-scale production and characterization of ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,10,12-Pentaen-5-Yl}Acetate . The complexity of its structure necessitates highly controlled synthetic conditions to ensure high yields and purity levels.

In conclusion,ethyl 2-{6-Oxo-8-Oxa-3,5-Diazatricyclo[7.4.0.0^{2}, trideca-pentaenyl}acetate (CAS No: 257613–43–7) represents a fascinating example of how complex molecular architectures can be leveraged to advance both fundamental research and applied sciences.